2-(methylamino)propanoic acid hydrochloride
Overview
Description
2-Methyl-3-(methylamino)propanoic acid hydrochloride, also known as MAPA HCl, is a chemical compound . It appears as a white crystalline solid . It is often used as an organic synthesis intermediate in chemical research . It can be used to synthesize various drugs and biologically active molecules .
Synthesis Analysis
The preparation method of 2-Methyl-3-(methylamino)propanoic acid hydrochloride includes a series of synthetic steps . Generally, the compound can be synthesized by reacting appropriate raw materials with chemical reagents, through separation and purification steps .Molecular Structure Analysis
The molecular formula of 2-Methyl-3-(methylamino)propanoic acid hydrochloride is C5H12ClNO2 . The molecular weight is 153.61g/mol .Physical And Chemical Properties Analysis
2-Methyl-3-(methylamino)propanoic acid hydrochloride is a white crystalline solid . It has a melting point of about 160-162 ℃ . It is soluble in water and alcohol solvents .Scientific Research Applications
Environmental Impact and Analysis
Herbicide Sorption and Environmental Fate : Research on the sorption of phenoxy herbicides, including compounds similar to "2-(methylamino)propanoic acid hydrochloride", to soil and organic matter elucidates the environmental fate of these chemicals. Studies have shown that soil organic matter and iron oxides are significant sorbents for these herbicides, suggesting implications for environmental contamination and remediation efforts (Werner, Garratt, & Pigott, 2012).
Toxicology and Environmental Monitoring : A scientometric review on the toxicology of 2,4-dichlorophenoxyacetic acid, a compound related to "2-(methylamino)propanoic acid hydrochloride", highlighted the global trends in research on its environmental impact and human health risks. This underscores the importance of monitoring and understanding the toxicological profiles of such compounds in various ecosystems (Zuanazzi, Ghisi, & Oliveira, 2020).
Biochemical Research and Applications
Neurotoxic Amino Acids in Cyanobacteria : The study of non-proteinogenic amino acids produced by cyanobacteria, which are structurally related to "2-(methylamino)propanoic acid hydrochloride", provides insights into their potential neurotoxic effects and ecological significance. Understanding the biosynthesis and biological activity of these compounds can inform research on neurodegenerative diseases and food safety (Manolidi, Triantis, Kaloudis, & Hiskia, 2019).
Safety and Hazards
2-Methyl-3-(methylamino)propanoic acid hydrochloride should be stored in a dry, cool place away from direct sunlight . It is sensitive and an irritant . During handling and use, appropriate personal protective equipment such as lab gloves, goggles, and lab coats should be worn . Avoid inhaling dust and avoid contact with skin and eyes . In case of accidental contact, rinse immediately with plenty of water and seek medical help .
properties
IUPAC Name |
2-(methylamino)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2.ClH/c1-3(5-2)4(6)7;/h3,5H,1-2H3,(H,6,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYXBNPBZWXNBGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20626145 |
Source
|
| Record name | N-Methylalanine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20626145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.58 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Methylamino)propanoic acid hydrochloride | |
CAS RN |
65672-32-4 |
Source
|
| Record name | N-Methylalanine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20626145 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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